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Abstract

Deucravacitinib, a selective tyrosine kinase 2 (TYK2) inhibitor, represents a significant
advancement in the treatment of moderate-to-severe plaque psoriasis. As with all
pharmaceuticals containing secondary amine moieties, there is a theoretical risk of forming N-
nitroso-drug substance-related impurities (NDSRIS), such as N-nitroso-deucravacitinib. This
technical guide provides a comprehensive overview of the potential synthetic pathways for N-
nitroso-deucravacitinib, the inherent chemical challenges associated with its formation, and
the analytical methodologies for its detection. The document synthesizes current scientific
understanding, including computational and experimental perspectives, to offer a thorough
resource for risk assessment and management.

Introduction to N-Nitrosamines and Deucravacitinib

N-nitrosamines are a class of organic compounds characterized by a nitroso group (-N=0)
bonded to an amine nitrogen. Many N-nitrosamines are classified as probable human
carcinogens, making their presence in pharmaceuticals a significant safety concern for
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regulatory bodies and manufacturers. The formation of N-nitrosamines typically occurs when a
secondary or tertiary amine reacts with a nitrosating agent.

Deucravacitinib's molecular structure contains a secondary amine, which theoretically makes it
susceptible to N-nitrosation. However, the reactivity of this amine is significantly influenced by

its local chemical environment.

Table 1: Physicochemical Properties of N-nitroso-deucravacitinib

Property Value
Molecular Formula C20H21N9O4
Molecular Weight 454.46 g/mol

6-(cyclopropanecarboxamido)-4-((2-methoxy-3-
1-methyl-1H-1,2,4-triazol-3-yl)phenyl

IUPAC Name ( ] y ) y)p. y.)
(nitroso)amino)-N-(methyl-d3)pyridazine-3-

carboxamide

Potential Synthetic Pathways for N-nitroso-
deucravacitinib

The synthesis of N-nitrosamines from secondary amines is a well-established chemical
transformation. The general mechanism involves the reaction of an unprotonated secondary
amine with a nitrosating agent. The most common nitrosating agent is nitrous acid (HNO2),
which is typically formed in situ from a nitrite salt (e.g., sodium nitrite) under acidic conditions.
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Nitrous Acid Formation N-Nitrosation of Deucravacitinib
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Protocol 2: tert-Butyl Nitrite

Dissolve Deucravacitinib Add TBN Stir at RT or HeaHConcentrate

Protocol 1: NaNOz / Acid
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 To cite this document: BenchChem. [Potential Pathways for N-nitroso-deucravacitinib
Synthesis: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16082428/docs#potential-pathways-for-n-nitroso-
deucravacitinib-synthesis-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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